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Compound of Interest

Compound Name: 3,4-(Methylenedioxy)aniline

Cat. No.: B081397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 3,4-
(Methylenedioxy)aniline (MDA), a chemical intermediate of significant interest in

pharmaceutical research and development. Due to its hazardous properties, a thorough

understanding of safety protocols is paramount for all personnel handling this compound. This

document outlines the key hazards, exposure controls, and emergency procedures to ensure a

safe laboratory environment.

Hazard Identification and Classification
3,4-(Methylenedioxy)aniline is classified as a hazardous chemical and requires careful

handling.[1][2] It is known to cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.
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Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific target organ toxicity (single exposure) 3

Target Organs Respiratory system

Data sourced from multiple safety data sheets.[1][2]

NFPA 704 Hazard Diamond
The National Fire Protection Association (NFPA) 704 diamond provides a quick visual

representation of the hazards associated with a chemical.

Hazard Rating

Health (Blue) 2

Flammability (Red) 1

Instability (Yellow) 0

Special (White)

NFPA ratings are based on professional judgment and available data. Consult the specific

Safety Data Sheet (SDS) for the most accurate information.

Physical and Chemical Properties
Understanding the physical and chemical properties of 3,4-(Methylenedioxy)aniline is

essential for safe handling and storage.
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Property Value

Molecular Formula C₇H₇NO₂

Molecular Weight 137.14 g/mol

Appearance Dark brown to black low melting solid

Melting Point 39-41 °C (lit.)

Boiling Point 144 °C at 16 mmHg (lit.)

Solubility Slightly soluble in water.

Storage Temperature Store in a refrigerator. Keep under inert gas.

Data compiled from various chemical suppliers and safety data sheets.[3][4][5][6]

Toxicological Information
Exposure to 3,4-(Methylenedioxy)aniline can have adverse health effects. The toxicological

properties have not been fully investigated, and caution should be exercised.[1]

Metric Value Species

LD50 Oral 250 mg/kg Rat

LD50 Dermal 820 mg/kg Rabbit

LC50 Inhalation 248 ppm (4 h) Mouse

Toxicological data for the parent compound, aniline, is provided for reference.[7] The toxicity of

3,4-(Methylenedioxy)aniline has not been fully investigated.[1]

Absorption into the body may lead to the formation of methemoglobin, which can cause

cyanosis.[8]

Exposure Controls and Personal Protection
To minimize exposure and ensure personnel safety, appropriate engineering controls and

personal protective equipment (PPE) must be utilized.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7695555.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA12975&PLANT=d__ALF
https://www.thermofisher.com/order/catalog/product/A12975.18
https://www.fishersci.ca/shop/products/3-4-methylenedioxy-aniline-97-thermo-scientific/p-163013
https://www.benchchem.com/product/b081397?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC171470100&countryCode=US&language=en
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25179.pdf
https://www.benchchem.com/product/b081397?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC171470100&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1127262264_3,4-METHYLENEDIOXYANILINECASNO-14268-66-7-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is critical to prevent skin and eye contact, as well as

inhalation of dust or vapors. The following diagram outlines a general workflow for PPE

selection when handling 3,4-(Methylenedioxy)aniline.

Start: Handling
3,4-(Methylenedioxy)aniline

Assess Risk of
Exposure

Potential for
Eye Contact?

Evaluate
Exposure Routes Potential for

Skin Contact?

No

Wear Chemical
Safety Goggles

Yes

Potential for
Inhalation?

No

Wear Chemical
Resistant Gloves

(e.g., Nitrile)

Yes

Use NIOSH-approved
Respirator

Yes, if ventilation
is inadequate or
dust is generated

Proceed with
HandlingNo, with adequate

ventilation

Wear Face Shield
(in addition to goggles)

Wear Lab Coat
or Protective Clothing

Click to download full resolution via product page

A workflow for selecting appropriate Personal Protective Equipment (PPE).

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][2] A face shield may be necessary for splash protection.[9]

Skin Protection: Wear chemical-resistant gloves, such as nitrile rubber, and a lab coat or

other protective clothing to prevent skin contact.[4]

Respiratory Protection: If working outside of a fume hood or if dust is generated, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1][2]
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Handling and Storage
Proper handling and storage procedures are essential to maintain the chemical's integrity and

prevent accidental exposure.

Handling: Avoid contact with skin, eyes, and clothing.[2] Do not breathe dust or vapors.[2]

Wash hands thoroughly after handling.[1]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[8] Store

away from incompatible materials such as strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[8] The material may be light-sensitive.[7]

Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Emergency Spill Response Workflow
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A flowchart for responding to a chemical spill.
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Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[2]

Containment and Cleanup: For a small spill, sweep up the solid material and place it into a

suitable, closed container for disposal.[2][8] Avoid generating dust.[8] For a liquid spill,

absorb with an inert material and place in a sealed container.[10][11][12]

Environmental Precautions: Do not let the product enter drains.[1]

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[1][2] Get medical attention.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[1][2] If skin irritation occurs, get medical advice/attention.

Inhalation: Remove to fresh air.[1][2] If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water.[8] Call a physician or poison

control center immediately.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Specific Hazards: During a fire, irritating and toxic gases such as nitrogen oxides (NOx) and

carbon monoxide (CO) may be generated.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]
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Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[8]

Conditions to Avoid: Avoid exposure to heat, flames, and sparks.[7]

Incompatible Materials: Strong oxidizing agents, strong acids, acid anhydrides, and acid

chlorides.[8]

Hazardous Decomposition Products: Nitrogen oxides, carbon monoxide, and carbon dioxide.

[2][8]

Experimental Protocols for Safety Assessment
Standardized experimental protocols are used to determine the toxicological properties of

chemicals. The following are summaries of relevant OECD guidelines.

Skin Irritation/Corrosion (OECD Guideline 439)
This in vitro test method uses a reconstructed human epidermis (RhE) model to assess the

potential for skin irritation.

Principle: The test chemical is applied topically to the RhE tissue. Cell viability is then

measured, typically using the MTT assay, which assesses mitochondrial dehydrogenase

activity. A significant reduction in cell viability compared to a negative control indicates skin

irritation potential.

Procedure:

A small amount of the test substance (liquid or solid) is applied to the surface of the RhE

tissue.

After a defined exposure period (e.g., 60 minutes), the substance is removed by washing.

The tissues are incubated for a post-exposure period (e.g., 42 hours).

Cell viability is determined by incubating the tissues with MTT solution. The resulting

formazan is extracted and quantified spectrophotometrically.
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Interpretation: If the mean tissue viability is reduced to ≤ 50% of the negative control, the

chemical is classified as a skin irritant (GHS Category 2).

Serious Eye Damage/Eye Irritation (OECD Guideline
492B)
This in vitro test method utilizes a reconstructed human cornea-like epithelium (RhCE) model to

identify chemicals that do not require classification for eye irritation or serious eye damage.

Principle: Similar to the skin irritation test, the test chemical is applied to the surface of the

RhCE model. The endpoint is cytotoxicity, measured by the MTT assay.

Procedure:

The test chemical is applied to the RhCE tissue for a specified exposure time.

Following exposure and a post-incubation period, the relative tissue viability is measured

by the MTT assay.

Interpretation: Based on the degree of toxicity, the compound is classified. If no or limited

toxicity is observed, the chemical is considered a non-irritant.

Bacterial Reverse Mutation Test (Ames Test - OECD
Guideline 471)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Principle: The test uses several strains of the bacterium Salmonella typhimurium that have

mutations in the genes involved in histidine synthesis, making them unable to grow in a

histidine-free medium. The test chemical is evaluated for its ability to cause a reverse

mutation, allowing the bacteria to grow on a histidine-free medium.

Procedure:

The bacterial strains are exposed to the test chemical at various concentrations, both with

and without a metabolic activation system (S9 mix from rat liver).
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The bacteria are then plated on a minimal agar medium lacking histidine.

The plates are incubated for 48-72 hours.

Interpretation: A significant, dose-related increase in the number of revertant colonies

compared to the negative control indicates that the substance is mutagenic.

Disposal Considerations
Chemical waste must be disposed of in accordance with federal, state, and local environmental

regulations.[2] Contact a licensed professional waste disposal service to dispose of this

material.

Disclaimer: This document is intended as a guide and is not a substitute for a thorough review

of the Safety Data Sheet (SDS) provided by the supplier. All personnel handling 3,4-
(Methylenedioxy)aniline must be properly trained in the associated hazards and safe handling

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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